Cas no 2137590-08-8 (hept-6-yne-1-sulfonamide)

• Product Name: hept-6-yne-1-sulfonamide
• CAS No: 2137590-08-8
• MF: C₇H₁₃NO₂S
• MW: 175.24862074852
• CID: 6090652
• PubChem ID: 90936162
• Update Time: 2024-01-05

hept-6-yne-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• hept-6-yne-1-sulfonamide
• 2137590-08-8
• EN300-1120956

• Inchi： 1S/C7H13NO2S/c1-2-3-4-5-6-7-11(8,9)10/h1H,3-7H2,(H2,8,9,10)
• InChI Key： FILKOYJQYAZQCK-UHFFFAOYSA-N
• SMILES： S(CCCCCC#C)(N)(=O)=O

Computed Properties

• Exact Mass: 175.06669983g/mol
• Monoisotopic Mass: 175.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides